Cas no 1853-95-8 (4-phenyl-1,3,5-triazin-2-amine)

4-phenyl-1,3,5-triazin-2-amine structure
1853-95-8 structure
Product Name:4-phenyl-1,3,5-triazin-2-amine
CAS No:1853-95-8
MF:C9H8N4
MW:172.18662071228
CID:1379601
PubChem ID:15822
Update Time:2025-04-20

4-phenyl-1,3,5-triazin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 4-phenyl-1,3,5-triazin-2-amine
    • MFCD00234528
    • AKOS013181876
    • 2-AMINO-4-PHENYL-S-TRIAZINE
    • AC-907/25004910
    • STL582139
    • CS-0328447
    • SCHEMBL3421908
    • 1853-95-8
    • Maybridge1_004031
    • HMS552P05
    • 2-phenyl-6-amino-1,3,5-triazine
    • DTXSID70274559
    • COIXVMRSSZXQKF-UHFFFAOYSA-N
    • 1,3,5-Triazin-2-amine, 4-phenyl-
    • Inchi: 1S/C9H8N4/c10-9-12-6-11-8(13-9)7-4-2-1-3-5-7/h1-6H,(H2,10,11,12,13)
    • InChI Key: COIXVMRSSZXQKF-UHFFFAOYSA-N
    • SMILES: N1C(N)=NC=NC=1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 172.07504
  • Monoisotopic Mass: 172.074896272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 64.7Ų

Experimental Properties

  • PSA: 64.69
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